Cas no 1211264-23-1 (N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl-1H-indole-3-carboxamide)

• Product Name: N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl-1H-indole-3-carboxamide
• CAS No: 1211264-23-1
• MF: C₂₀H₁₇N₅O₃
• MW: 375.380683660507
• CID: 6366693
• PubChem ID: 136157605
• Update Time: 2025-07-16

N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl-1H-indole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl-1H-indole-3-carboxamide
• AKOS024515166
• N-[4-(furan-2-yl)-1-methyl-6-oxo-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-3-yl]-1H-indole-3-carboxamide
• N-[4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl]-1H-indole-3-carboxamide
• VU0648559-1
• N-(4-(furan-2-yl)-1-methyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)-1H-indole-3-carboxamide
• 1211264-23-1
• F5599-0540

• Inchi： 1S/C20H17N5O3/c1-25-19-17(12(9-16(26)22-19)15-7-4-8-28-15)18(24-25)23-20(27)13-10-21-14-6-3-2-5-11(13)14/h2-8,10,12,21H,9H2,1H3,(H,22,26)(H,23,24,27)
• InChI Key： UPZYDTBRJOBQNR-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1CC(NC2=C1C(NC(C1=CNC3C=CC=CC1=3)=O)=NN2C)=O

Computed Properties

• Exact Mass: 375.13313942g/mol
• Monoisotopic Mass: 375.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 105Ų

Additional information on N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl-1H-indole-3-carboxamide

Recent Advances in the Study of N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl-1H-indole-3-carboxamide (CAS: 1211264-23-1)

The compound N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl-1H-indole-3-carboxamide (CAS: 1211264-23-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a fused pyrazolo-pyridine and indole scaffold, has been investigated for its unique pharmacological properties, particularly in the context of kinase inhibition and anticancer activity. Recent studies have explored its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

One of the key findings in recent research is the compound's ability to selectively inhibit specific kinase targets involved in cancer cell proliferation and survival. Structural analysis reveals that the furan-2-yl and indole-3-carboxamide moieties play a critical role in binding to the ATP-binding site of kinases, thereby disrupting their activity. Computational docking studies and molecular dynamics simulations have further elucidated the binding interactions, providing a foundation for the design of more potent derivatives. These insights are crucial for advancing the development of targeted therapies for cancers with dysregulated kinase signaling pathways.

In addition to its kinase inhibitory properties, N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl-1H-indole-3-carboxamide has demonstrated promising results in preclinical models of inflammation and autoimmune diseases. The compound's ability to modulate immune responses has been attributed to its interaction with key signaling molecules in immune cells. Recent in vivo studies have shown significant reductions in pro-inflammatory cytokines and improved disease outcomes in animal models, suggesting its potential as a novel immunomodulatory agent.

The synthesis of this compound has also been a focus of recent research, with efforts directed toward improving yield, scalability, and purity. Novel synthetic routes have been developed, leveraging modern catalytic methods and green chemistry principles. These advancements not only facilitate the production of the compound for further studies but also enable the exploration of structural analogs with enhanced pharmacological profiles. Researchers have identified several key intermediates and optimized reaction conditions to achieve higher efficiency and reduced environmental impact.

Looking ahead, the translational potential of N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl-1H-indole-3-carboxamide is being actively explored. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through preclinical and clinical development. Challenges such as pharmacokinetic optimization, toxicity profiling, and formulation development are being addressed to ensure its suitability for human trials. The compound's multifaceted biological activities position it as a promising candidate for addressing unmet medical needs in oncology and immunology.

In conclusion, the recent research on N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl-1H-indole-3-carboxamide (CAS: 1211264-23-1) highlights its significant potential as a therapeutic agent. The integration of structural, biochemical, and pharmacological studies has provided a comprehensive understanding of its mechanism of action and therapeutic applications. Continued research and development efforts are expected to further unlock its potential, paving the way for innovative treatments in the fields of cancer and immune-mediated diseases.